Cas no 1592996-39-8 (5-Amino-2-chloroquinazolin-4(1H)-one)
5-Amino-2-chloroquinazolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Quinazolinone, 5-amino-2-chloro-
- 5-Amino-2-chloroquinazolin-4(1H)-one
-
- Inchi: 1S/C8H6ClN3O/c9-8-11-5-3-1-2-4(10)6(5)7(13)12-8/h1-3H,10H2,(H,11,12,13)
- InChI Key: HRCOTVYHYCRXHQ-UHFFFAOYSA-N
- SMILES: N1C2=C(C(N)=CC=C2)C(=O)NC=1Cl
5-Amino-2-chloroquinazolin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A617625-100mg |
5-Amino-2-chloroquinazolin-4(1H)-one |
1592996-39-8 | 100mg |
$ 98.00 | 2023-04-19 | ||
| TRC | A617625-500mg |
5-Amino-2-chloroquinazolin-4(1H)-one |
1592996-39-8 | 500mg |
$ 414.00 | 2023-04-19 | ||
| TRC | A617625-1g |
5-Amino-2-chloroquinazolin-4(1H)-one |
1592996-39-8 | 1g |
$ 600.00 | 2022-06-08 | ||
| TRC | A617625-5g |
5-Amino-2-chloroquinazolin-4(1H)-one |
1592996-39-8 | 5g |
$ 3152.00 | 2023-04-19 | ||
| TRC | A617625-1000mg |
5-Amino-2-chloroquinazolin-4(1H)-one |
1592996-39-8 | 1g |
$ 724.00 | 2023-04-19 |
5-Amino-2-chloroquinazolin-4(1H)-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 5-Amino-2-chloroquinazolin-4(1H)-one
Research Brief on 5-Amino-2-chloroquinazolin-4(1H)-one (CAS: 1592996-39-8): Recent Advances and Applications
5-Amino-2-chloroquinazolin-4(1H)-one (CAS: 1592996-39-8) is a quinazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in oncology and infectious diseases. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-Amino-2-chloroquinazolin-4(1H)-one as a precursor in the development of kinase inhibitors. The study demonstrated that modifications at the 4(1H)-one position significantly enhanced the compound's binding affinity to epidermal growth factor receptor (EGFR) mutants, which are implicated in non-small cell lung cancer (NSCLC). The research team employed molecular docking and in vitro assays to validate the compound's efficacy, reporting an IC50 value of 0.8 µM against EGFR L858R/T790M mutants.
In addition to its oncological applications, 5-Amino-2-chloroquinazolin-4(1H)-one has shown promise in antimicrobial research. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into hybrid molecules targeting bacterial DNA gyrase. The study revealed that chloroquinazoline derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. This finding underscores the compound's potential in addressing antibiotic resistance.
From a synthetic chemistry perspective, advancements in green chemistry protocols have optimized the production of 5-Amino-2-chloroquinazolin-4(1H)-one. A recent ACS Sustainable Chemistry & Engineering paper (2024) described a microwave-assisted one-pot synthesis with an 87% yield, reducing hazardous waste generation by 40% compared to traditional methods. This innovation aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.
Ongoing clinical trials (Phase I/II) are evaluating quinazoline-based therapeutics derived from this scaffold, with preliminary data suggesting favorable pharmacokinetic profiles. However, challenges remain in improving blood-brain barrier penetration for CNS applications. Future research directions include structure-activity relationship (SAR) studies to further refine selectivity and mitigate off-target effects.
1592996-39-8 (5-Amino-2-chloroquinazolin-4(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)